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Introduction

Ammonium gluconate, the ammonium salt of gluconic acid, is a compound with diverse
applications in the food, agricultural, and pharmaceutical industries. Its utility is intrinsically
linked to its distinct physicochemical properties. This technical guide provides an in-depth
overview of these properties, offering quantitative data, general experimental methodologies,
and a visualization of its behavior in aqueous solutions.

Core Physicochemical Properties

Ammonium gluconate is a white, crystalline solid, often appearing as needles or a powder,
with a faint odor of ammonia.[1][2] It is known to be unstable to light, turning yellow upon
exposure.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of ammonium
gluconate for easy reference and comparison.
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Property Value Notes and References
Molecular Formula CeH1sNO~ [1112]
Molecular Weight 213.19 g/mol [1]
White crystalline solid (needles
Appearance [1112][3]
or powder)
Odor Weak ammonia odor [1112114]
Melting Point 113-118°C [3]

Solubility in Water

31.6 g/100 mL at 25 °C

[1]3]

Solubility in Other Solvents

Slightly soluble in alcohol;
practically insoluble in most

organic solvents.

[1](21[3]

pH of Aqueous Solution

>7.0

Solutions are basic due to the

formation of hydroxide ions.[1]

[2]14](5]

Specific Optical Rotation

+11.6° in water

[1]2]

Turns yellow on exposure to

light. Decomposes on

Stability _ _ [1][2]
steaming to form ammonia and
gluconic acid.
The ammonium ion (NHas"%) is
pKa (Ammonium lon) 9.25 the conjugate acid of

ammonia.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of

ammonium gluconate are not extensively available in the public domain. However,

standardized methods, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD) Guidelines for the Testing of Chemicals, are typically employed.[1]

[21(31[4]
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Determination of Melting Point (General Protocol based
on OECD 102)

The melting point of ammonium gluconate can be determined using the capillary method.

o Sample Preparation: A small amount of finely powdered, dry ammonium gluconate is
introduced into a capillary tube, which is then sealed at one end. The sample is packed to a
height of 2-3 mm.

o Apparatus: A melting point apparatus equipped with a heating block and a calibrated
thermometer or an automated instrument is used.

e Procedure:

[¢]

The capillary tube is placed in the heating block of the apparatus.

[e]

The sample is heated at a steady and slow rate (e.g., 1 °C/min) near the expected melting
point.

[¢]

The temperature at which the substance begins to melt (the first appearance of liquid) and
the temperature at which it is completely melted are recorded as the melting range.

o

For accuracy, the determination is typically performed in triplicate.

Determination of Solubility in Water (General Protocol
based on OECD 105)

The flask method is a common procedure for determining the water solubility of a substance
like ammonium gluconate.

o Apparatus: A constant temperature water bath, a stirring device, and analytical equipment for
quantifying the concentration of the dissolved substance are required.

e Procedure:

o An excess amount of solid ammonium gluconate is added to a known volume of
deionized water in a flask.
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o The flask is agitated in a constant temperature bath (e.g., 25 °C) to facilitate the
dissolution process until equilibrium is reached. The time to reach equilibrium should be
determined in preliminary tests.

o Once equilibrium is achieved, the stirring is stopped, and the undissolved solid is allowed
to settle.

o A sample of the supernatant saturated solution is carefully withdrawn, ensuring no solid
particles are included. This can be achieved by filtration or centrifugation.

o The concentration of ammonium gluconate in the clear, saturated solution is determined
using a suitable analytical method (e.g., chromatography, titration).

o The solubility is then expressed as the mass of the solute per volume or mass of the
solvent (e.g., g/100 mL).

Chemical Behavior in Aqueous Solution

Ammonium gluconate is the salt of a weak acid (gluconic acid) and a weak base (ammonia).
In an aqueous solution, it dissociates into ammonium (NHa*) and gluconate (CeH11077) ions.[6]
The ammonium ion can further exist in a pH-dependent equilibrium with ammonia (NHs).[6]
This equilibrium is responsible for the basic nature of ammonium gluconate solutions.

Dissociation and Hydrolysis

The following diagram illustrates the dissociation and subsequent hydrolysis reactions of
ammonium gluconate in an aqueous solution.
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Hydrolysis Ammonia
(NHs)

/

Ammonium Gluconate Dissociation
(CeH1107NHa4) in Water \5[ )

Click to download full resolution via product page
Caption: Dissociation of ammonium gluconate in water.

This equilibrium demonstrates the release of ammonium and gluconate ions upon dissolution.
The subsequent hydrolysis of the ammonium ion contributes to the overall pH of the solution.

Conclusion

The physicochemical properties of ammonium gluconate, particularly its high water solubility
and basic nature in solution, are fundamental to its functionality in various applications. This
guide provides essential data and a conceptual framework for professionals working with this
versatile compound, facilitating its effective use in research, development, and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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